Cas no 2229166-60-1 (5-1-(2-aminoethyl)cyclobutyl-N,N-dimethyl-1,3-thiazol-2-amine)

• Product Name: 5-1-(2-aminoethyl)cyclobutyl-N,N-dimethyl-1,3-thiazol-2-amine
• CAS No: 2229166-60-1
• MF: C₁₁H₁₉N₃S
• MW: 225.353660821915
• CID: 6447123
• PubChem ID: 165656106
• Update Time: 2025-06-12

5-1-(2-aminoethyl)cyclobutyl-N,N-dimethyl-1,3-thiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 5-1-(2-aminoethyl)cyclobutyl-N,N-dimethyl-1,3-thiazol-2-amine
• EN300-1754643
• 5-[1-(2-aminoethyl)cyclobutyl]-N,N-dimethyl-1,3-thiazol-2-amine
• 2229166-60-1

• Inchi： 1S/C11H19N3S/c1-14(2)10-13-8-9(15-10)11(6-7-12)4-3-5-11/h8H,3-7,12H2,1-2H3
• InChI Key： VVIRTMDSUXAXNQ-UHFFFAOYSA-N
• SMILES： S1C(N(C)C)=NC=C1C1(CCN)CCC1

Computed Properties

• Exact Mass: 225.12996879g/mol
• Monoisotopic Mass: 225.12996879g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 70.4Ų

Additional information on 5-1-(2-aminoethyl)cyclobutyl-N,N-dimethyl-1,3-thiazol-2-amine

Introduction to 5-1-(2-aminoethyl)cyclobutyl-N,N-dimethyl-1,3-thiazol-2-amine (CAS No. 2229166-60-1) in Modern Chemical and Pharmaceutical Research

The compound 5-1-(2-aminoethyl)cyclobutyl-N,N-dimethyl-1,3-thiazol-2-amine, identified by the CAS number 2229166-60-1, represents a fascinating molecule with significant potential in the realm of chemical and pharmaceutical research. This heterocyclic amine features a unique structural framework that combines a cyclobutyl ring with a thiazole core, both of which are well-documented for their diverse biological activities. The presence of multiple functional groups, including an aminoethyl side chain and dimethyl substitution on the nitrogen atoms, further enhances its synthetic appeal and pharmacological relevance.

Recent advancements in medicinal chemistry have highlighted the importance of thiazole derivatives in drug discovery. Thiazole scaffolds are known for their broad spectrum of biological activities, ranging from antimicrobial to anti-inflammatory and anticancer properties. The specific modification of 5-1-(2-aminoethyl)cyclobutyl-N,N-dimethyl-1,3-thiazol-2-amine introduces additional layers of complexity that can be exploited to fine-tune its pharmacokinetic and pharmacodynamic profiles. This compound has garnered attention due to its potential as a lead structure in the development of novel therapeutic agents.

The structural motif of 5-1-(2-aminoethyl)cyclobutyl-N,N-dimethyl-1,3-thiazol-2-amine incorporates elements that are particularly relevant in contemporary drug design. The cyclobutyl ring contributes to steric hindrance, which can influence binding affinity and metabolic stability, while the thiazole ring provides a rich chemical space for interactions with biological targets. The aminoethyl side chain offers opportunities for further derivatization, enabling the exploration of various pharmacophoric patterns.

In the context of current research, this compound has been investigated for its potential role in modulating enzymatic pathways associated with inflammation and cell proliferation. Preliminary studies suggest that derivatives of this scaffold may exhibit inhibitory activity against key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are central mediators of inflammatory responses. The dimethyl substitution on the thiazole nitrogen enhances lipophilicity, a critical factor for membrane permeability and target engagement.

The synthesis of 5-1-(2-aminoethyl)cyclobutyl-N,N-dimethyl-1,3-thiazol-2-amine involves multi-step organic transformations that showcase the intersection of synthetic organic chemistry and medicinal chemistry. Key synthetic strategies include cyclization reactions to form the thiazole core, followed by nucleophilic substitution to introduce the aminoethyl group and N,N-dimethylation. These synthetic routes highlight the compound's accessibility while maintaining high purity standards necessary for preclinical evaluation.

One of the most compelling aspects of this compound is its versatility as a molecular scaffold. Researchers have leveraged its structural features to develop libraries of analogs with tailored properties for high-throughput screening (HTS). The combination of computational modeling and experimental validation has been instrumental in identifying promising derivatives with enhanced potency and selectivity. This approach aligns with modern drug discovery paradigms that emphasize structure-based design and rational optimization.

The pharmacological evaluation of 5-1-(2-aminoethyl)cyclobutyl-N,N-dimethyl-1,3-thiazol-2-amine has revealed intriguing interactions with biological targets relevant to human health. In vitro assays have demonstrated its ability to modulate signaling pathways involved in neurodegenerative diseases, making it a candidate for further exploration in this therapeutic area. Additionally, its interaction with metal ions has been studied, revealing potential applications in metallodrug development—a burgeoning field that seeks to exploit metal-ligand interactions for therapeutic benefit.

The chemical stability and solubility profile of this compound are also areas of active investigation. Modifications to the side chains and functional groups have been explored to improve bioavailability while maintaining efficacy. Advances in crystal engineering have further contributed to understanding how structural modifications influence molecular packing and reactivity, providing insights into optimizing solid-state properties for formulation purposes.

Future directions in the study of 5-1-(2-aminoethyl)cyclobutyl-N,N-dimethyl-1,3-thiazol-2-amine include exploring its role in combinatorial therapy regimens. By pairing this scaffold with other bioactive molecules, researchers aim to develop synergistic approaches that enhance therapeutic outcomes. Furthermore, green chemistry principles are being integrated into synthetic methodologies to minimize environmental impact while maximizing yield and purity.

The integration of machine learning algorithms into drug discovery workflows has accelerated the identification of novel derivatives based on 5-1-(2-aminoethyl)cyclobutyl-N,N-dimethyl-1,3-thiazol-2-amine. Predictive models have been developed to forecast biological activity based on structural features, enabling rapid screening of large virtual libraries before experimental validation. This interdisciplinary approach underscores the importance of computational tools in modern pharmaceutical research.

In conclusion,5-1-(2-aminoethyl)cyclobutyl-N,N-dimethyl-1,3-thiazol-2-amine (CAS No. 2229166-60-1) stands as a testament to the innovative spirit driving chemical and pharmaceutical research today. Its unique structure offers a rich foundation for developing next-generation therapeutics targeting complex diseases. As methodologies continue to evolve—spanning from synthetic chemistry to computational biology—this compound exemplifies how molecular innovation can translate into tangible benefits for human health.